Cas no 118869-51-5 (L-Glutamic acid,N-[4-[[(4-amino-6-pteridinyl)methyl]amino]benzoyl]-)

L-Glutamic acid,N-[4-[[(4-amino-6-pteridinyl)methyl]amino]benzoyl]- structure
118869-51-5 structure
Product name:L-Glutamic acid,N-[4-[[(4-amino-6-pteridinyl)methyl]amino]benzoyl]-
CAS No:118869-51-5
MF:C19H19N7O5
MW:425.398062944412
CID:217628
PubChem ID:164084

L-Glutamic acid,N-[4-[[(4-amino-6-pteridinyl)methyl]amino]benzoyl]- Chemical and Physical Properties

Names and Identifiers

    • L-Glutamic acid,N-[4-[[(4-amino-6-pteridinyl)methyl]amino]benzoyl]-
    • 2-desaminopterin
    • L-Glutamic acid, N-(4-(((4-amino-6-pteridinyl)methyl)amino)benzoyl)-
    • N-(4-{[(4-aminopteridin-6-yl)methyl]amino}benzoyl)-L-glutamic acid
    • DTXSID40922797
    • N-(4-{[(4-Aminopteridin-6-yl)methyl]amino}benzoyl)glutamic acid
    • (2S)-2-[[4-[(4-aminopteridin-6-yl)methylamino]benzoyl]amino]pentanedioic acid
    • 118869-51-5
    • Inchi: InChI=1S/C19H19N7O5/c20-16-15-17(24-9-23-16)22-8-12(25-15)7-21-11-3-1-10(2-4-11)18(29)26-13(19(30)31)5-6-14(27)28/h1-4,8-9,13,21H,5-7H2,(H,26,29)(H,27,28)(H,30,31)(H2,20,22,23,24)
    • InChI Key: ACWNWYYLDYBWEG-UHFFFAOYSA-N
    • SMILES: NC1C2C(=NC=C(CNC3C=CC(C(NC(C(O)=O)CCC(O)=O)=O)=CC=3)N=2)N=CN=1

Computed Properties

  • Exact Mass: 425.14497
  • Monoisotopic Mass: 425.14476673g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 9
  • Complexity: 643
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 193Ų

Experimental Properties

  • PSA: 193.31

L-Glutamic acid,N-[4-[[(4-amino-6-pteridinyl)methyl]amino]benzoyl]- Related Literature

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